tert-Butyl 3,3-difluoropyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3,3-difluoropyrrolidine-1-carboxylate
• InChI: InChI=1S/C9H15F2NO2/c1-8(2,3)14-7(13)12-5-4-9(10,11)6-12/h4-6H2,1-3H3
• InChI Key: ULFWNKDACVUZOD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)(F)F
• Molecular Formula: C9H15F2NO2
• DSSTOX Substance ID: DTXSID70594946
• Molecular Weight: 207.22 g/mol
• CAS RN: 195447-25-7

Description

Synthesis Analysis

The synthesis of tert-butyl 3,3-difluoropyrrolidine-1-carboxylate involves various strategies, including the use of tert-butyl 4-oxopiperidine-1-carboxylate, ethyl cyanomalonate, and sulfur, leading to Schiff base compounds through coupling reactions. Additionally, efficient methods for synthesizing highly functionalized 2-pyrrolidinone derivatives highlight the compound's versatility as a precursor for further chemical modifications (Çolak, Karayel, Buldurun, & Turan, 2021).

Molecular Structure Analysis

X-ray crystallographic analysis provides insights into the molecular structure of related compounds, demonstrating the presence of intramolecular hydrogen bonding and various conformations depending on the substituents and reaction conditions. The monoclinic space group P21/c, for example, is noted for its stability provided by O—H⋯N and O—H⋯O intramolecular hydrogen bonds, indicating the influence of molecular structure on the physical and chemical properties of such compounds (Çolak et al., 2021).

Chemical Reactions and Properties

Reactions involving tert-butyl 3,3-difluoropyrrolidine-1-carboxylate often lead to the formation of highly functionalized structures, such as 2-pyrrolidinones, which serve as key intermediates in the synthesis of macrocyclic Tyk2 inhibitors, showcasing the compound's reactivity and utility in synthesizing complex molecules (Sasaki et al., 2020).

Scientific Research Applications

Catalysis and Synthesis

tert-Butyl 3,3-difluoropyrrolidine-1-carboxylate has been utilized in various synthesis processes. For instance, Wustrow and Wise (1991) demonstrated its application in palladium-catalyzed coupling reactions to produce a series of tert-butyl-4-aryl-1,2,3,6-tetrahydropyridine-1-carboxylates, showcasing its utility in chemical synthesis (Wustrow & Wise, 1991).

Chemical Transformations

Moskalenko and Boev (2014) studied its reaction with tributylvinyltin in the presence of Pd(PPh3)4-LiCl, forming tert-butyl-4-vinyl-3,6-dihydro-2H-pyridine-1-carboxylate. This work highlights its role in complex chemical transformations (Moskalenko & Boev, 2014).

Asymmetric Synthesis

Chung et al. (2005) described an asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines using tert-Butyl 3,3-difluoropyrrolidine-1-carboxylate, emphasizing its importance in the creation of chiral compounds (Chung et al., 2005).

X-ray Diffraction Studies

Naveen et al. (2007) synthesized and characterized a related compound, tert-butyl 2-((phenylthio)carbonyl)pyrrolidine-1-carboxylate, using X-ray diffraction studies. This research indicates the potential of tert-Butyl 3,3-difluoropyrrolidine-1-carboxylate in facilitating the study of molecular structures (Naveen et al., 2007).

Crystal and Molecular Structure Analysis

Çolak et al. (2021) focused on the synthesis and characterization of similar compounds, providing insight into their crystal and molecular structures through various analytical methods (Çolak et al., 2021).

Aerobic Oxidation Catalysis

Shen et al. (2012) explored the use of a related compound, tert-butyl 1-hydroxy-2-methyl-6-trifluoromethyl-1H-indole-3-carboxylate, as a catalyst for the aerobic oxidation of allylic and benzylic alcohols, demonstrating its potential in catalysis (Shen et al., 2012).